CID 146159920
Overview
Description
CID 146159920, also known as 2-(2,4-dichlorophenyl)-N-(1,2,3,4-tetrahydro-1-isoquinolinyl) acetamide, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Enhancing Methodological Approaches in Developmental Science
A study emphasizes the importance of aligning research goals with appropriate design and methods in developmental research, highlighting the role of various analytical techniques, such as machine learning and Mendelian randomization, to bridge gaps between research design and objectives (Hamaker, Mulder, & van IJzendoorn, 2020).
Advancements in Protein Function Study through Chemically Induced Dimerization (CID)
Recent progress in orthogonal and reversible CID systems enables precise control over protein function with unparalleled spatiotemporal resolution, extending its application beyond signal transduction to membrane and protein trafficking studies (Voss, Klewer, & Wu, 2015).
Scientific Software Frameworks for Improved Productivity
Scientific research applications often suffer from development and maintenance challenges due to their complexity. The emergence of scientific software frameworks, especially for grid computing, addresses these challenges by facilitating the rapid assembly of applications from existing libraries, thus enhancing programming productivity (Appelbe, Moresi, Quenette, & Simter, 2007).
Computing with Infinite Data (CID) Project
The CID project focuses on theoretical and applied aspects of computing with infinite objects, such as real numbers, aiming to generate efficient and verified software for engineering applications. This approach promises to overcome the limitations of fixed finite precision in scientific and engineering computations (Spreen, 2017).
Data Sharing Practices among Scientists
A comprehensive survey exploring current data sharing practices among scientists reveals barriers to effective data sharing and preservation, highlighting the importance of addressing these issues for advancing scientific research (Tenopir et al., 2011).
Machine Learning for IoT Security
The use of machine learning classification algorithms in developing intrusion detection systems for the Internet of Things (IoT) signifies the potential of computational techniques in enhancing security measures against cyber threats, thereby supporting safer scientific and commercial IoT applications (Verma & Ranga, 2019).
Safety and Hazards
The safety and hazards associated with a compound like CID 146159920 would depend on various factors, including its physical and chemical properties, how it’s used, and how much is used. Safety data sheets (SDS) provide information about the potential hazards of a chemical and how to handle it safely .
properties
InChI |
InChI=1S/C37H51O2P2.C5H5.Fe/c1-25-21-32(22-26(2)36(25)38-6)41(33-23-27(3)37(39-7)28(4)24-33)35-20-14-19-34(35)29(5)40(30-15-10-8-11-16-30)31-17-12-9-13-18-31;1-2-4-5-3-1;/h14,19-24,29-31H,8-13,15-18H2,1-7H3;1-5H; |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYTRSAIHSZHSTP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)P([C]2[CH][CH][CH][C]2C(C)P(C3CCCCC3)C4CCCCC4)C5=CC(=C(C(=C5)C)OC)C.[CH]1[CH][CH][CH][CH]1.[Fe] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H56FeO2P2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
710.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 146159920 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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